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Compound of Interest

Compound Name: Aversin

Cat. No.: B1667687 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of all

chemical compounds is paramount. This document provides immediate and essential safety,

operational, and disposal guidance for Aversin, also known as 2,2,2-Tribromoethanol.

Adherence to these procedures is critical to minimize exposure and mitigate risks in the

laboratory environment.

Aversin is a harmful compound that can cause skin, eye, and respiratory irritation.[1][2][3] It is

also light-sensitive and can degrade into hazardous byproducts.[3][4] Therefore, proper

personal protective equipment (PPE) and handling protocols are mandatory.

Personal Protective Equipment (PPE) Requirements
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table summarizes the required PPE for handling Aversin.
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Body Part
Personal Protective
Equipment

Specifications and Usage
Notes

Hands Chemical-resistant gloves

Nitrile or latex gloves are

suitable. Always inspect gloves

for tears or punctures before

use. Remove and replace

contaminated gloves

immediately.[5]

Eyes
Safety glasses with side

shields or goggles

Must be worn at all times in the

handling area to protect

against splashes or airborne

particles.[2]

Respiratory NIOSH-approved respirator

Required when ventilation is

insufficient or when handling

the powder form, which poses

a dust inhalation risk. A

particulate filter device (EN

143) is recommended.[2][3]

Body Laboratory coat

A standard lab coat is required

to protect skin and clothing

from contamination.

Experimental Protocols: Handling and Disposal
Strict adherence to the following step-by-step procedures for handling and disposal of Aversin
is crucial for laboratory safety.

Handling and Storage:

Ventilation: Always handle Aversin in a well-ventilated area, preferably within a chemical

fume hood to minimize inhalation exposure.[2][3]

Light and Heat Sensitivity: Aversin is sensitive to light and heat.[3][4] Store in a tightly

sealed, light-resistant container in a cool, dry place away from heat and sources of ignition.

[3]
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Avoid Incompatible Materials: Keep Aversin away from oxidizing agents.[3]

Personal Hygiene: Wash hands thoroughly with soap and water after handling.[2] Do not eat,

drink, or smoke in areas where Aversin is handled or stored.[2]

Spill Cleanup:

Isolate the Area: In the event of a spill, immediately restrict access to the affected area.

Ventilate: Ensure the area is well-ventilated.

Absorb: For liquid spills, use an inert absorbent material. For solid spills, carefully sweep or

vacuum the material to avoid generating dust.[5]

Collect: Place the absorbed or collected material into a suitable, labeled container for

chemical waste.[3]

Decontaminate: Clean the spill area thoroughly with soap and water.[3]

Disposal Plan:

Waste Identification: All Aversin waste, including empty containers and contaminated

materials, must be treated as hazardous chemical waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container.

Regulatory Compliance: Dispose of Aversin waste in accordance with all federal, state, and

local environmental regulations.[2][3] Consult with your institution's environmental health and

safety department for specific guidance.

Logical Workflow for Handling Aversin
The following diagram illustrates the procedural flow for safely handling Aversin from

preparation to disposal.
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Aversin Handling Workflow
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Caption: Procedural workflow for handling Aversin safely.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. chemos.de [chemos.de]

3. cloudfront.zoro.com [cloudfront.zoro.com]

4. louisville.edu [louisville.edu]

5. play.psych.mun.ca [play.psych.mun.ca]

To cite this document: BenchChem. [Essential Safety and Handling Protocols for Aversin
(2,2,2-Tribromoethanol)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667687#personal-protective-equipment-for-
handling-aversin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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